Cas no 487-48-9 (N-Acetyl-2-hydroxybenzamide)

N-Acetyl-2-hydroxybenzamide structure

Product Name:N-Acetyl-2-hydroxybenzamide

CAS No:487-48-9

Molecular Formula:C₉H₉NO₃

Molecular Weight:179.17266

CID:330248

PubChem ID:10252

N-Acetyl-2-hydroxybenzamide Properties

Names and Identifiers

- N-Acetyl-2-hydroxybenzamide
- Benzamide,N-acetyl-2-hydroxy-
- N-ACETYLSALICYLAMIDE
- N-ACETYLSALICYLIC AMIDE
- Acetyl-salicyloyl-amin
- acetyl-salicyloyl-amine
- Actylamide
- Arthrisin
- Ethrisin
- L-749
- Labazyl
- Nacemide
- N-Acetyl-salicylamid
- N-Salicoyl-acetamid
- Rixamone
- salacetamide
- Salicyl
- NSC-40153
- Tox21_111763_1
- NSC-525079
- 487-48-9
- Acetsalicylamide
- 7G29CRR596
- Q27268218
- Tox21_111763
- SALACETAMIDE [WHO-DD]
- J-523431
- NSC631657
- N-acetyl-2-hydroxy-benzamide
- MFCD00020027
- Salacetamida
- Salacetamidum
- NSC-631657
- AT-057/41830364
- 2-Hydroxy-N-acetylbenzamide
- Salacetamidum [INN-Latin]
- SR-01000944694
- Salacetamide [INN:DCF]
- Salacetamid
- JZWFDVDETGFGFC-UHFFFAOYSA-N
- CHEBI:134815
- DTXSID701023597
- EINECS 207-656-9
- DTXCID7026108
- HY-33338
- SR-01000944694-1
- WLN: QR BVMV1
- SALICYLAMIDE, N-ACETYL-
- NSC 40153
- CHEMBL1709559
- NSC525079
- NCGC00160362-02
- SALACETAMIDE [INN]
- NS00033556
- AKOS003305012
- Benzamide, N-acetyl-2-hydroxy-
- SALACETAMIDE [MI]
- SCHEMBL25410
- CAS-5663-71-8
- UNII-7G29CRR596
- CS-D0382
- FT-0629852
- NCGC00160362-01
- SALACETAMIDE [MART.]
- BS-28518
- Salacetamida [INN-Spanish]
- NSC40153
- SALACETAMIDE (MART.)
- Salacetamida (INN-Spanish)
- Salacetamidum (INN-Latin)
- STL444057
- DB-007734
- Benzamide, N-acetyl-2-hydroxy-(9CI)
- +Expand
- MDL： MFCD00020027
- InChIKey： JZWFDVDETGFGFC-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NO3/c1-6(11)10-9(13)7-4-2-3-5-8(7)12/h2-5,12H,1H3,(H,10,11,13)
- SMILES： CC(NC(C1=CC=CC=C1O)=O)=O

Computed Properties

Exact Mass: 179.05800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 179.058243
Heavy Atom Count: 13
Complexity: 215
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 66.4

Experimental Properties

LogP: 1.05940
PSA: 66.40000
Refractive Index: 1.568
Boiling Point: 375.4°Cat760mmHg
Melting Point: 148°
Flash Point: 180.9°C
Density: 1.263

N-Acetyl-2-hydroxybenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D8XI-250mg	N-ACETYLSALICYLAMIDE	487-48-9	95%	250mg	$247.00	2024-05-01
A2B Chem LLC	AG17302-250mg	N-Acetyl-2-hydroxybenzamide	487-48-9	95%	250mg	$215.00	2024-04-19
Alichem	A019143030-1g	N-Acetyl-2-hydroxybenzamide	487-48-9	95%	1g	$462.69	2023-09-01
Crysdot LLC	CD12068566-1g	N-Acetyl-2-hydroxybenzamide	487-48-9	95+%	1g	$477
eNovation Chemicals LLC	Y1250498-250mg	N-ACETYLSALICYLAMIDE	487-48-9	95%	250mg	$545
TRC	A178895-10mg	N-Acetyl-2-hydroxybenzamide	487-48-9		10mg	$ 50.00	2022-06-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09896-1g	N-ACETYL-2-HYDROXYBENZAMIDE	487-48-9	95%	1g	$300	2023-09-07

N-Acetyl-2-hydroxybenzamide Related Literature

1. Recent progress in the chemistry of peptides

G. W. Kenner J. Chem. Soc. 1956 3689
2. Mechanism of the aminoacyl insertion reaction

Peter L. Russell,R. Malcolm Topping,David E. Tutt J. Chem. Soc. B 1971 657
3. LXXXIII.—2-Methyl-1 : 3-benzoxazine-4-one and related derivatives

William Longton Hicks J. Chem. Soc. Trans. 1910 97 1032
4. Hydrogen bond rearrangements in organic solids. Part 2. Cyclodehydration of o-acetamidobenzamide

Margaret C. Etter J. Chem. Soc. Perkin Trans. 2 1983 115
5. Intramolecular acyl transfer between ester and amide groups in 1-acyloxy-8-acylaminonaphthalene-3,6-disulphonates

Neil E. Briffett,Frank Hibbert J. Chem. Soc. Perkin Trans. 2 1989 89
6. Nitrile sulphides. Part 7. Synthesis of [1]benzopyrano[4,3-c]isothiazoles and isothiazolo[4,3-c]quinolines

Peter A. Brownsort,R. Michael Paton J. Chem. Soc. Perkin Trans. 1 1987 2339
7. XCIII.—The condensation of acetyl chloride and salicylamide

Arthur Walsh Titherley,William Longton Hicks J. Chem. Soc. Trans. 1911 99 866
8. CXXII.—Labile isomerism among benzoyl derivatives of salicylamide

Arthur Walsh Titherley,William Longton Hicks J. Chem. Soc. Trans. 1905 87 1207
9. CXXXII.—Labile isomerism among acyl derivatives of salicylamide

James McConnan,Arthur Walsh Titherley J. Chem. Soc. Trans. 1906 89 1318
10. Polymers with reactive functions as sampling and derivatising agents. Part 1. Effective sampling and simultaneous derivatisation of an airborne amine

Kazik Jedrzejczak,Virindar S. Gaind Analyst 1990 115 1359

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